2-Fluoro-4-(methylamino)-5-nitrobenzoic acid

• Molecular Formula: C8H7FN2O4
• Molecular Weight: 214.15 g/mol
• IUPAC Name: 2-fluoro-4-(methylamino)-5-nitrobenzoic acid
• InChI: InChI=1S/C8H7FN2O4/c1-10-6-3-5(9)4(8(12)13)2-7(6)11(14)15/h2-3,10H,1H3,(H,12,13)
• InChI Key: YHFHVOIPFPUJKO-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=C(C(=C1)F)C(=O)O)[N+](=O)[O-]

Description

2-Fluoro-4-(methylamino)-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C8H7FN2O4 and its molecular weight is 214.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2-Fluoro-4-methylamino-5-nitro-benzoic acid (750 mg) was prepared by following General Procedure A starting from 2,4-difluoro-5-nitro-benzoic acid (1.0 g) and methylamine (2 M in THF, 2.46 mL) in THF.

Synthesis routes and methods II

Procedure details

2-Fluoro-4-methylamino-5-nitro-benzoic acid (375 mg) was prepared by following General Procedure A starting from 2,4-difluoro-5-nitro-benzoic acid methyl ester (440 mg) and methylamine (2 M in THF, 1.01 mL) in DMF.

Synthesis routes and methods III

Procedure details

Methylamine (13.5 mL, 40% in water) is added to an ice-cooled mixture of 2,4-difluoro-5-nitro-benzoic acid (10.0 g, 49 mmol) in water (100 mL) and it is stirred for 30 min at rt. The mixture is acidified with 6N aq. HCl-solution and the precipitate is filtered, washed with water and dried at 60° C. The crude material was recrystallized from MeOH. The final product was slightly contaminated by its regioisomer 4-fluoro-2-methylamino-5-nitro-benzoic acid.